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Compound of Interest

Compound Name: Cadmium sulfate octahydrate

Cat. No.: B7798738 Get Quote

Technical Support Center: Cadmium Sulfate
Octahydrate
This guide provides essential information for the proper handling and storage of cadmium
sulfate octahydrate (3CdSO₄·8H₂O) in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with cadmium sulfate octahydrate?

A1: Cadmium sulfate octahydrate is a highly toxic and carcinogenic substance.[1][2] The

primary hazards include:

Toxicity: It is harmful if swallowed and fatal if inhaled.[3][4]

Carcinogenicity: It is classified as a Group 1 human carcinogen by the IARC.[5]

Organ Damage: Prolonged or repeated exposure can cause damage to the kidneys, lungs,

liver, and bones.[2][6]

Reproductive Toxicity: It may damage fertility or the unborn child.[4]

Environmental Hazard: It is very toxic to aquatic life with long-lasting effects.[3]
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Q2: What are the appropriate storage conditions for cadmium sulfate octahydrate?

A2: To ensure stability and minimize risks, store cadmium sulfate octahydrate in a cool, dry,

and well-ventilated area.[1][7] Keep the container tightly closed and store it in a locked safety

cabinet or room designated for toxic materials.[8] It should be stored away from incompatible

materials such as strong oxidizing agents, aluminum, and magnesium.[2]

Q3: What personal protective equipment (PPE) is mandatory when handling this compound?

A3: When handling cadmium sulfate octahydrate, the following PPE is required:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Impermeable gloves, such as nitrile rubber.

Body Protection: A lab coat, buttoned to its full length.

Respiratory Protection: A NIOSH-approved respirator is necessary when there is a risk of

dust inhalation. All work with the powder should be conducted in a certified chemical fume

hood.[1][7]

Q4: How should I dispose of cadmium sulfate octahydrate waste?

A4: Cadmium sulfate octahydrate and any contaminated materials must be disposed of as

hazardous waste.[7] Do not release it into the environment.[3] Waste should be collected in a

designated, labeled, and sealed container. Follow all local, state, and federal regulations for

hazardous waste disposal.
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Issue Possible Cause Recommended Solution

The solid has become

discolored or appears wet.

Improper storage leading to

hygroscopy (absorption of

moisture) or contamination.

Do not use the reagent.

Dispose of it as hazardous

waste and obtain a fresh

supply. Ensure storage

containers are tightly sealed

and stored in a dry

environment.

Inconsistent results in

analytical standards.

Inaccurate weighing due to

moisture absorption or

efflorescence (loss of water of

crystallization).

Use a calibrated analytical

balance in a controlled

environment. For high-

precision work, consider drying

the anhydrous form in an oven

and cooling in a desiccator

before weighing.[9] Always

record the exact mass used for

calculations.

Precipitate forms when

preparing an aqueous solution.

The concentration may be too

high for the given temperature,

or the water used may contain

impurities.

Ensure you are operating

within the solubility limits (see

data table below). Use high-

purity deionized water for

solution preparation. A few

drops of nitric acid can be

added to aid dissolution and

prevent hydrolysis.[1]

Quantitative Data
The following table summarizes key quantitative data for cadmium sulfate octahydrate.
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Property Value

Chemical Formula 3CdSO₄·8H₂O

Molar Mass 769.55 g/mol [3]

Appearance Colorless to white crystalline solid[3]

Density 3.08 g/cm³[3][10]

Melting Point 40 °C (decomposes)[5][10]

Solubility in Water
Highly soluble; approximately 76 g/100 mL at

20°C[3]

LD50 (Oral, Rat) 280 mg/kg[2][11]

Experimental Protocol: Preparation of a 1000 ppm
Cadmium Standard Solution
This protocol details the preparation of a 1000 ppm (parts per million) cadmium standard

solution from cadmium sulfate octahydrate. This is a common procedure for creating

standards for analytical techniques like Atomic Absorption Spectroscopy (AAS) or Inductively

Coupled Plasma (ICP) spectroscopy.

1. Objective: To prepare a 1000 mL stock solution containing 1000 ppm of Cadmium (Cd).

2. Materials:

Cadmium sulfate octahydrate (3CdSO₄·8H₂O)

Deionized water

Nitric acid (optional)

1000 mL volumetric flask (Class A)

Analytical balance

Weighing paper/boat
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Funnel

Beaker

Wash bottle

Polyethylene or glass storage bottle

3. Calculations: To obtain 1000 mg (1 g) of Cd in a 1000 mL solution:

The molecular weight of 3CdSO₄·8H₂O is 769.52 g/mol .

The atomic weight of Cadmium (Cd) is 112.41 g/mol . There are 3 moles of Cd in one mole

of 3CdSO₄·8H₂O.

The mass of 3CdSO₄·8H₂O needed is: (1 g Cd) / [(3 * 112.41 g/mol Cd) / 769.52 g/mol

3CdSO₄·8H₂O] = 2.284 g.[1]

4. Procedure:

Safety First: Don all required PPE (safety goggles, nitrile gloves, lab coat) and perform all

weighing and solution preparation steps inside a certified chemical fume hood.

Weighing: Accurately weigh approximately 2.284 g of cadmium sulfate octahydrate using

an analytical balance. Record the exact mass to four decimal places.[1]

Dissolution: Carefully transfer the weighed solid into a 1000 mL volumetric flask using a

funnel. Rinse the weighing boat and funnel with small amounts of deionized water to ensure

a complete transfer. Add approximately 500 mL of deionized water to the flask.[1]

Mixing: Gently swirl the flask to dissolve the solid completely. If dissolution is slow, a few

drops of nitric acid can be added to aid the process and prevent hydrolysis.[1]

Dilution: Once the solid is fully dissolved, dilute the solution to the 1000 mL mark with

deionized water. Use a dropper or pipette for the final addition to ensure the meniscus is

precisely on the calibration mark.
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Homogenization: Stopper the flask and invert it at least 10-15 times to ensure the solution is

homogeneous.[1]

Storage: Transfer the prepared 1000 ppm Cd stock solution to a clean, clearly labeled

polyethylene or glass bottle. The label should include the chemical name, concentration,

preparation date, and your initials. Store at room temperature.[1]
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Preparation & Engineering Controls
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Caption: Workflow for the safe handling and preparation of a cadmium sulfate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. Cadmium Sulfate ( Sulphate ) Octahydrate - SYNTHETIKA [synthetikaeu.com]

4. sigmaaldrich.com [sigmaaldrich.com]

5. Cadmium sulfate - Wikipedia [en.wikipedia.org]

6. Cadmium Sulfate | CdSO4 | CID 24962 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. chemistry.ucmerced.edu [chemistry.ucmerced.edu]

8. chemicalbook.com [chemicalbook.com]

9. benchchem.com [benchchem.com]

10. CADMIUM SULPHATE AR (OCTAHYDRATE) [canadachemical.com]

11. Cadmium sulfate - Sciencemadness Wiki [sciencemadness.org]

To cite this document: BenchChem. [Proper handling and storage of cadmium sulfate
octahydrate in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7798738#proper-handling-and-storage-of-cadmium-
sulfate-octahydrate-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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